Cas no 2228294-78-6 (5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 2228294-78-6
• MF: C₁₁H₁₀F₃NO₂
• MW: 245.197813510895
• CID: 6258766
• PubChem ID: 165631178
• Update Time: 2025-06-08

5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• EN300-1939714
• 2228294-78-6
• 5-[4-methyl-3-(trifluoromethyl)phenyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C11H10F3NO2/c1-6-2-3-7(4-8(6)11(12,13)14)9-5-15-10(16)17-9/h2-4,9H,5H2,1H3,(H,15,16)
• InChI Key： SYMKQCMAPQHFGP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C1CNC(=O)O1)(F)F

Computed Properties

• Exact Mass: 245.06636305g/mol
• Monoisotopic Mass: 245.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one

Comprehensive Overview of 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one (CAS No. 2228294-78-6)

The compound 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one (CAS No. 2228294-78-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-oxazolidin-2-one core and a trifluoromethyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds in drug discovery and crop protection.

In recent years, the search for sustainable chemistry solutions has driven interest in compounds like 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one. Fluorinated molecules are known for their enhanced metabolic stability and bioavailability, which are critical in the development of next-generation pharmaceuticals. This compound’s oxazolidinone moiety is also a key feature in antibiotics, raising questions about its potential role in addressing antimicrobial resistance (AMR), a pressing global health challenge.

The synthesis and optimization of CAS No. 2228294-78-6 have been explored in peer-reviewed studies, with a focus on improving yield and purity. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to characterize this compound. Its stability under various conditions is another area of investigation, particularly for industrial-scale applications. Users searching for "oxazolidinone derivatives synthesis" or "trifluoromethylphenyl compounds" will find this molecule highly relevant to their queries.

Beyond pharmaceuticals, 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one has potential uses in material science. Fluorinated polymers and coatings often incorporate similar structures to achieve desired properties like water repellency or chemical resistance. This aligns with the increasing demand for high-performance materials in electronics and automotive industries. Searches for "fluorinated building blocks" or "specialty chemicals for materials" frequently highlight such compounds.

Environmental and regulatory considerations are also part of the discourse around CAS No. 2228294-78-6. As industries move toward green chemistry principles, the development of eco-friendly synthesis routes for fluorinated compounds is a hot topic. Researchers are investigating catalytic methods and solvent alternatives to reduce the environmental footprint of producing such molecules. This resonates with searches like "sustainable fluorination methods" or "green synthesis of heterocycles."

In summary, 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one represents a versatile and scientifically significant compound with broad applicability. Its relevance to drug discovery, material innovation, and sustainable chemistry ensures it remains a focus of ongoing research. For those exploring "bioactive heterocycles" or "advanced chemical intermediates," this compound offers a compelling case study in modern chemical science.